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Compound of Interest

Compound Name: JNJ-61432059

Cat. No.: B15616251

Audience: Researchers, scientists, and drug development professionals.

Introduction

JNJ-61432059 is an orally active and selective negative allosteric modulator of a-amino-3-
hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors associated with the
transmembrane AMPA receptor regulatory protein (TARP) y-8.[1][2][3][4][5] Its selectivity for the
TARP y-8 auxiliary subunit, which is highly expressed in the hippocampus, makes it a valuable
tool for research into neurological conditions like epilepsy.[3][4] Proper solubilization is critical
for accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common
and effective solvent for preparing stock solutions of JINJ-61432059. This document provides a
detailed protocol for its dissolution and handling.

Data Presentation: Physicochemical Properties and
Solubility

The key properties of INJ-61432059 are summarized below. Solubility data from various
suppliers indicate that high concentrations can be achieved in DMSO, although mechanical
assistance is often required.
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Property Value Source
Molecular Formula C25H22FNsO2 [1][6]
Molecular Weight 443.47 g/mol [1][6]
CAS Number 2035814-50-5 [1][6]
Appearance White to off-white solid [1]
Solubility in DMSO 50 mg/mL (112.75 mM) [1]

65 mg/mL (146.57 mM) [61[7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of INJ-61432059 in DMSO.
Adjustments can be made to the initial mass of the compound and the volume of the solvent to
achieve different concentrations.

3.1 Materials

e JNJ-61432059 powder (CAS 2035814-50-5)

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
o Calibrated analytical balance

e Appropriate microcentrifuge tubes or vials

» Pipettors and sterile tips

» Vortex mixer

 Ultrasonic water bath

3.2 Safety Precautions
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o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.

e Handle JNJ-61432059 powder in a fume hood or a well-ventilated area to avoid inhalation.

e DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid
direct contact.

3.3 Protocol Steps

o Preparation: Allow the vial containing the JINJ-61432059 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of INJ-61432059 powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.43 mg of the compound.

¢ Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
to the tube containing the powder. For a 10 mM solution from 4.43 mg of powder, add 1 mL
of DMSO.

o Note: DMSO is hygroscopic; use a fresh, unopened bottle or a properly stored anhydrous
supply for best results, as moisture can impact solubility.[1]

¢ Dissolution:

o Cap the tube securely and vortex the mixture for 30-60 seconds.

o If the solid has not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes.[1][6][8] Intermittent vortexing during this time can aid dissolution.

o Visually inspect the solution against a light source to ensure no solid particulates remain.
The solution should be clear. If necessary, repeat sonication and vortexing.[8]

o Storage:

o For long-term storage, it is recommended to aliquot the stock solution into single-use
volumes to avoid repeated freeze-thaw cycles.[9]
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o Store the aliquots in tightly sealed vials at -20°C for up to one year or at -80°C for up to
two years.[1]

Stock Solution Preparation Table

The following table provides quick-reference volumes for preparing common stock

concentrations.
Desired Concentration Mass of JNJ-61432059 Volume of DMSO to Add
1mM 1mg 2.255 mL
5 mM 1mg 0.451 mL
10 mM 1mg 0.225 mL
10 mM 5 mg 1.127 mL
50 mM 5 mg 0.225 mL

Visualized Workflow and Signaling Pathway

5.1 Experimental Workflow Diagram

The following diagram illustrates the key steps for dissolving JNJ-61432059 in DMSO.
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Step 1: Weigh
JNJ-61432059 Powder

'

Step 2: Add
Anhydrous DMSO

:

Step 3: Vortex and/or
Sonicate Mixture

Step 4: Visually Confirm

Complete Dissolution

Step 5: Aliquot into
Single-Use Vials

Step 6: Store at

-20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Dissolving JNJ-
61432059 in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616251#how-to-dissolve-jnj-61432059-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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